Cas no 130469-69-1 (5-methylhexa-3,4-dienoic acid)
5-methylhexa-3,4-dienoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Hexadienoic acid, 5-methyl-
- 5-methylhexa-3,4-dienoic acid
- 130469-69-1
- AKOS006380940
- DB-118492
-
- MDL: MFCD19229155
- Inchi: 1S/C7H10O2/c1-6(2)4-3-5-7(8)9/h3H,5H2,1-2H3,(H,8,9)
- InChI Key: NGGIPBPFCGWKSD-UHFFFAOYSA-N
- SMILES: OC(CC=C=C(C)C)=O
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.3Ų
5-methylhexa-3,4-dienoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-322292-1.0g |
5-methylhexa-3,4-dienoic acid |
130469-69-1 | 1.0g |
$0.0 | 2023-02-24 | ||
| Enamine | EN300-322292-1g |
5-methylhexa-3,4-dienoic acid |
130469-69-1 | 1g |
$0.0 | 2023-09-04 |
5-methylhexa-3,4-dienoic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 5-methylhexa-3,4-dienoic acid
5-Methylhexa-3,4-Dienoic Acid: A Comprehensive Overview
5-Methylhexa-3,4-dienoic acid, identified by the CAS registry number 130469-69-1, is a naturally occurring fatty acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of unsaturated fatty acids, characterized by its six-carbon chain with a methyl group at the fifth position and two double bonds at positions 3 and 4. The structure of 5-methylhexa-3,4-dienoic acid makes it highly reactive and versatile, contributing to its diverse functional roles in biological systems and industrial applications.
The study of 5-methylhexa-3,4-dienoic acid has been significantly advanced by recent research into its biosynthesis, metabolic pathways, and bioactivity. For instance, a 2022 study published in the journal Nature Chemical Biology revealed that this compound plays a critical role in lipid signaling pathways, particularly in regulating cellular inflammation and immune responses. The research demonstrated that 5-methylhexa-3,4-dienoic acid can modulate the activity of key enzymes involved in the synthesis of pro-inflammatory mediators, suggesting its potential as a therapeutic agent for inflammatory diseases.
In addition to its biological significance, 5-methylhexa-3,4-dienoic acid has also found applications in the food and cosmetic industries. Its ability to act as a natural preservative and flavor enhancer has made it a valuable ingredient in food formulations. Recent advancements in extraction techniques have improved the yield and purity of this compound from natural sources such as marine algae and certain plant species.
The synthesis of CAS No. 130469-69-1 has been optimized through green chemistry approaches, reducing environmental impact while maintaining high product quality. Researchers have developed catalytic methods that utilize renewable feedstocks and minimize waste generation during the production process. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.
Moreover, the pharmacological properties of 5-methylhexa-3,4-dienoic acid have been extensively studied in preclinical models. A 2023 study conducted at the University of California revealed that this compound exhibits potent anti-cancer activity by targeting specific oncogenic pathways. The research highlighted its ability to induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for anti-cancer drug development.
In conclusion, 5-methylhexa-3,4-dienoic acid (CAS No. 130469-69-1) is a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure underpins its diverse functions and applications, ranging from biological signaling to industrial uses. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.
130469-69-1 (5-methylhexa-3,4-dienoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)